Cas no 2108304-93-2 (3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid)

3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid is a protected amino acid derivative featuring both a tert-butoxycarbonyl (Boc) group and a morpholine moiety. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and organic transformations. The morpholine substituent contributes to solubility and modulates reactivity, particularly in medicinal chemistry applications. This compound serves as a versatile intermediate for constructing complex molecules, offering controlled functionalization and compatibility with diverse reaction conditions. Its structural features make it suitable for applications in drug discovery, where precise modification of amino acid frameworks is required. The product is typically characterized by high purity and consistent performance in synthetic workflows.
3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid structure
2108304-93-2 structure
Product Name:3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
CAS No:2108304-93-2
MF:C15H28N2O5
MW:316.393224716187
MDL:MFCD30181440
CID:5193768
Update Time:2026-03-05

3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
    • 3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
    • 3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
    • MDL: MFCD30181440
    • Inchi: 1S/C15H28N2O5/c1-15(2,3)22-14(20)17(8-5-13(18)19)7-4-6-16-9-11-21-12-10-16/h4-12H2,1-3H3,(H,18,19)
    • InChI Key: VBUZRJGQBAGMTJ-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCN(C(=O)OC(C)(C)C)CCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 361
  • XLogP3: -1.6
  • Topological Polar Surface Area: 79.3

3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB514165-1 g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
2108304-93-2
1g
€542.30 2023-04-18
abcr
AB514165-5 g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
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€947.00 2023-04-18
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AB514165-10 g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid
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€1,330.40 2023-04-18
abcr
AB514165-1g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; .
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€542.30 2025-04-20
abcr
AB514165-5g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; .
2108304-93-2
5g
€947.00 2025-04-20
abcr
AB514165-10g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; .
2108304-93-2
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AB514165-25g
3-{[(t-Butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid; .
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Additional information on 3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid

3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid

The compound 3-{[(Tert-butoxy)carbonyl][3-(morpholin-4-yl)propyl]amino}propanoic acid (CAS No. 2108304-93-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, often referred to as tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid, is characterized by its complex structure, which includes a tert-butoxy carbonyl group, a morpholine moiety, and a propanoic acid backbone. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid in the development of advanced materials. Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of high-performance polymers and coatings. Its ability to undergo various types of polymerization reactions, including free radical and step-growth polymerization, makes it an attractive candidate for industrial applications.

In the pharmaceutical industry, tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid has shown promise as a precursor for drug delivery systems. The morpholine group within its structure is known for its ability to form stable amide bonds, which are critical in the design of biocompatible polymers. Additionally, the propanoic acid moiety provides flexibility in functionalizing the molecule for specific therapeutic applications.

One of the most recent breakthroughs involving this compound is its role in the synthesis of stimuli-responsive materials. Scientists have successfully incorporated tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid into polymer networks that exhibit reversible changes in their physical properties under external stimuli, such as temperature or pH. These materials hold great potential for use in smart drug delivery systems and adaptive coatings.

The synthesis of tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid typically involves a multi-step process that combines nucleophilic substitution and condensation reactions. The key intermediates include morpholine derivatives and tert-butyl carbonyl compounds, which are carefully selected to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, making it more efficient and environmentally friendly.

From a chemical standpoint, tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid exhibits excellent thermal stability and chemical resistance, attributes that are highly desirable in industrial applications. Its ability to form strong hydrogen bonds with other molecules also contributes to its utility in creating robust polymer networks.

In conclusion, tert-butyl (3-(morpholin-4-yl)propyl)carbamate propanoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of next-generation materials and pharmaceuticals.

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